Cas no 861225-55-0 (5-(3-nitrophenoxy)methylfuran-2-carboxylic acid)

• Product Name: 5-(3-nitrophenoxy)methylfuran-2-carboxylic acid
• CAS No: 861225-55-0
• MF: C₁₂H₉NO₆
• MW: 263.202963590622
• MDL: MFCD05861697
• CID: 3056834
• PubChem ID: 4681998
• Update Time: 2025-06-14

5-(3-nitrophenoxy)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Nitro-phenoxymethyl)-furan-2-carboxylic acid
• 5-(3-nitrophenoxy)methylfuran-2-carboxylic acid
• CS-0240791
• STK349974
• 5-[(3-nitrophenoxy)methyl]furan-2-carboxylic acid
• 5-[(3-nitrophenoxy)methyl]furan-2-carboxylicacid
• 5-[(3-Nitrophenoxy)methyl]-2-furoic acid
• AKOS015922199
• EN300-230095
• 5-(3-nitrophenoxymethyl)furan-2-carboxylic acid
• AKOS000145907
• LJB22555
• 861225-55-0
• MFCD05861697
• BBL040185

• MDL： MFCD05861697
• Inchi： 1S/C12H9NO6/c14-12(15)11-5-4-10(19-11)7-18-9-3-1-2-8(6-9)13(16)17/h1-6H,7H2,(H,14,15)
• InChI Key： MEJNDGBFARCNLK-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)[N+](=O)[O-])CC1=CC=C(C(=O)O)O1

Computed Properties

• Exact Mass: 263.04298701Da
• Monoisotopic Mass: 263.04298701Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 5-(3-nitrophenoxy)methylfuran-2-carboxylic acid

Comprehensive Overview of 5-(3-nitrophenoxy)methylfuran-2-carboxylic acid (CAS No. 861225-55-0)

5-(3-nitrophenoxy)methylfuran-2-carboxylic acid (CAS No. 861225-55-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan-carboxylic acid backbone and 3-nitrophenoxy substituent, serves as a versatile intermediate in synthetic chemistry. Its molecular structure combines the reactivity of a furan ring with the electron-withdrawing properties of a nitro group, making it valuable for designing novel bioactive molecules.

In recent years, the demand for nitroaromatic derivatives like 5-(3-nitrophenoxy)methylfuran-2-carboxylic acid has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors targeting enzymes or receptors. The compound’s carboxylic acid functional group allows for further derivatization, enabling the creation of esters, amides, or other conjugates with enhanced pharmacokinetic properties.

From an environmental perspective, the synthesis and handling of nitro-containing compounds require careful consideration. Sustainable methodologies, such as catalytic hydrogenation or green solvent systems, are increasingly adopted to minimize waste. These approaches align with the global push toward green chemistry, a topic frequently searched by professionals in the field.

The compound’s spectroscopic properties (e.g., NMR, IR) and chromatographic behavior (HPLC/GC) are well-documented, aiding in quality control during production. Analytical techniques like mass spectrometry are often employed to confirm its purity, a critical factor for end-users in the fine chemicals sector.

In agrochemical applications, derivatives of 5-(3-nitrophenoxy)methylfuran-2-carboxylic acid have shown promise as precursors for crop protection agents. Its structural motifs are explored for developing herbicides or pesticides with improved selectivity and lower environmental impact—a hot topic in light of rising concerns about food security and sustainable agriculture.

For researchers sourcing this compound, understanding its storage conditions (e.g., temperature sensitivity) and compatibility with other reagents is essential. Suppliers often highlight its stability under inert atmospheres, addressing common queries about long-term storage and handling precautions.

In summary, 5-(3-nitrophenoxy)methylfuran-2-carboxylic acid (CAS No. 861225-55-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical research—underscore its relevance in addressing contemporary scientific challenges.